Cas no 1361729-50-1 (2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid)
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid
-
- Inchi: 1S/C12H6Cl2FNO2/c13-9-3-1-2-7(10(9)14)11-8(12(17)18)4-6(15)5-16-11/h1-5H,(H,17,18)
- InChI Key: DOKRJTJEBCFPOX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1C(C(=O)O)=CC(=CN=1)F)Cl
Computed Properties
- Exact Mass: 284.976
- Monoisotopic Mass: 284.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.2
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029168-250mg |
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid |
1361729-50-1 | 97% | 250mg |
$720.80 | 2022-04-03 | |
| Alichem | A023029168-500mg |
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid |
1361729-50-1 | 97% | 500mg |
$931.00 | 2022-04-03 | |
| Alichem | A023029168-1g |
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid |
1361729-50-1 | 97% | 1g |
$1,663.20 | 2022-04-03 |
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid
2-(2,3-Dichlorophenyl)-5-fluoronicotinic Acid (CAS No. 1361729-50-1): A Comprehensive Overview
2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid (CAS No. 1361729-50-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid consists of a nicotinic acid core substituted with a 2,3-dichlorophenyl group and a fluorine atom at the 5-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid in the context of drug discovery. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for specific enzymes and receptors involved in various diseases.
In the realm of medicinal chemistry, 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid has been utilized as a key intermediate in the synthesis of compounds targeting neurological disorders. Its ability to modulate specific receptors and enzymes makes it a valuable tool in understanding the underlying mechanisms of these conditions. For example, studies have shown that derivatives of this compound can exhibit potent activity against certain neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.
Beyond its applications in neurological disorders, 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid has also been investigated for its potential in cancer research. The unique combination of chloro and fluoro substituents on the aromatic ring provides opportunities for designing molecules with enhanced selectivity and potency against cancer cells. Preliminary studies have demonstrated that certain derivatives of this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways.
The synthesis of 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid involves several well-established chemical reactions. One common approach is to start with 2,3-dichlorobenzonitrile and fluorobenzonitrile, which are then converted into the corresponding carboxylic acids through a series of steps including hydrolysis and esterification. The resulting product can be further modified to introduce additional functional groups or to optimize its pharmacological properties.
In addition to its synthetic utility, 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid has been studied for its physicochemical properties. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate. For instance, its solubility profile and stability under various conditions have been extensively characterized to ensure its suitability for pharmaceutical applications.
The safety profile of 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and to identify any potential side effects.
In conclusion, 2-(2,3-dichlorophenyl)-5-fluoronicotinic acid (CAS No. 1361729-50-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and therapeutic innovation.
1361729-50-1 (2-(2,3-Dichlorophenyl)-5-fluoronicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)